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Compound of Interest

Compound Name: 10-Formyiltetrahydrofolic acid

Cat. No.: B15570931

For researchers, scientists, and drug development professionals, ensuring the integrity of your
work and the safety of your team is paramount. This guide provides essential, immediate safety
and logistical information for handling 10-Formyltetrahydrofolic acid, a crucial intermediate in
one-carbon metabolism. Adherence to these protocols will help maintain the chemical's stability
and prevent contamination, ensuring the accuracy and reliability of your experimental
outcomes.

While 10-Formyltetrahydrofolic acid is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is crucial to handle it with the care afforded to all
laboratory chemicals. One safety data sheet for a related compound, 10-Formylfolic acid,
indicates it may cause allergic skin reactions and respiratory difficulties if inhaled, underscoring
the importance of minimizing exposure.[1]

Essential Safety and Handling Information

Proper storage and handling are critical to prevent the degradation of 10-
Formyltetrahydrofolic acid.[2] It is susceptible to degradation from light, heat, and oxidation.

[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15570931?utm_src=pdf-interest
https://www.benchchem.com/product/b15570931?utm_src=pdf-body
https://www.benchchem.com/product/b15570931?utm_src=pdf-body
https://www.echemi.com/sds/10-formylfolic-acid-25-mg-pd180521106186.html
https://www.benchchem.com/product/b15570931?utm_src=pdf-body
https://www.benchchem.com/product/b15570931?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_10_Formylfolic_Acid_Stability_and_Storage.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_10_Formylfolic_Acid_Stability_and_Storage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Recommendation Source(s)

Solid Form: -20°C. Solution:
Storage Temperature 80°C [2]

Tightly sealed, amber vial
-~ under an inert atmosphere
Storage Conditions _ [2][3]
(e.g., nitrogen). Protect from

light and moisture.

Appearance Yellow to brown solid powder. [31[4]

Stable in solid form under
recommended conditions.
N Solutions are reported to be
Stability [2]
stable for up to one year at
-80°C. Relatively stable across

a pH range of 2 to 10.

Soluble in DMSO. The
. disodium salt form generally
Solubility - [31141(5]
has enhanced water solubility

and stability.

Shipping Often shipped on dry ice. [3]

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural workflow for the safe handling of 10-Formyltetrahydrofolic
acid from receipt to disposal.

1. Receiving and Inspection:
e Upon receipt, verify that the container is intact and properly labeled.

» Note the shipping conditions (e.g., received on dry ice) and transfer immediately to the
appropriate storage.
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Review the supplier's Safety Data Sheet (SDS) and Certificate of Analysis.
. Storage:

Store the solid compound at -20°C in a tightly sealed, light-protected container, preferably
under an inert atmosphere.[2]

For solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store
at -80°C.[2][3]

. Preparation of Solutions:

Handle the solid powder in a designated area, such as a chemical fume hood or a balance
enclosure, to minimize inhalation of dust.

Wear appropriate Personal Protective Equipment (PPE) as outlined in the table below.

Use newly opened or anhydrous solvents for reconstitution, as some forms can be
hygroscopic.[3]

If using DMSO for solubilization, ultrasonic and warming may be necessary.[3]
. Use in Experiments:

When working with solutions, conduct all procedures in a well-ventilated area or a chemical
fume hood.

Avoid direct contact with skin and eyes.
Minimize exposure to light, especially UV radiation.[2]
. Spill Response:

In case of a spill of the solid powder, gently sweep it up to avoid creating dust. Use a damp
cloth or paper towel to wipe the area.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
sealed container for disposal.
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» Ventilate the area of the spill.
e Wash hands thoroughly after cleanup.

Personal Protective Equipment (PPE)

The following PPE is recommended as a minimum standard when handling 10-
Formyltetrahydrofolic acid in a laboratory setting.[6][7]

PPE Category TypelCharacteristics Application

Required when handling the
Hand Protection Disposable nitrile gloves. solid or solutions to prevent
skin contact.[6][8]

o Minimum requirement to
) Safety glasses with side ]
Eye Protection protect from dust particles or

shields or safety goggles.
¥ 9099 splashes.[8][9]

Protects skin and clothing from

Body Protection Laboratory coat. ] o
potential contamination.[8][9]
Recommended when handling
N95 respirator or use of a the powder outside of a

Respiratory Protection ) )
chemical fume hood. contained workspace to

prevent inhalation.[6][9]

Disposal Plan

Dispose of 10-Formyltetrahydrofolic acid and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations.

e Unused Solid or Solutions: Dispose of as chemical waste through your institution's
hazardous waste program.

o Contaminated Labware (e.g., pipette tips, tubes): Place in a designated, sealed waste
container for chemical waste disposal.
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o Contaminated PPE (e.g., gloves): Remove and dispose of in the appropriate laboratory
waste stream. Do not wear contaminated PPE outside of the laboratory.

Visual Workflow for Handling 10-
Formyltetrahydrofolic Acid

The following diagram illustrates the key steps for the safe handling of 10-
Formyltetrahydrofolic acid.
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Caption: Workflow for the safe handling of 10-Formyltetrahydrofolic acid.
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Decision-Making for Personal Protective Equipment
(PPE)

This diagram outlines the decision-making process for selecting the appropriate level of PPE.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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